Cas no 2097861-83-9 (N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide)

• Product Name: N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide
• CAS No: 2097861-83-9
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6262703
• PubChem ID: 126850831
• Update Time: 2025-06-11

N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide
• F6510-4368
• 2097861-83-9
• AKOS032465816
• N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-1-yl)acetamide

• Inchi： 1S/C17H23N3O3S/c21-17(18-13-6-2-1-3-7-13)12-19-15-8-4-5-9-16(15)20(14-10-11-14)24(19,22)23/h4-5,8-9,13-14H,1-3,6-7,10-12H2,(H,18,21)
• InChI Key： GAKMCVNEQVPOCF-UHFFFAOYSA-N
• SMILES： S1(N(CC(NC2CCCCC2)=O)C2C=CC=CC=2N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.1Ų

Additional information on N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide

Introduction to N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide (CAS No. 2097861-83-9)

N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2097861-83-9, represents a fusion of structural complexity and potential biological activity. Its molecular architecture incorporates several key functional groups that make it a promising candidate for further exploration in drug discovery and development.

The compound's structure is characterized by a central benzothiadiazole core, which is a well-known pharmacophore in medicinal chemistry. The benzothiadiazole scaffold is renowned for its versatility in exhibiting various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide, the benzothiadiazole ring is further functionalized with a cyclopropyl group and an acetoamide moiety, enhancing its potential pharmacological profile.

The presence of the cyclopropyl group introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This structural feature is particularly interesting because it can influence the compound's solubility, metabolic stability, and binding affinity. Additionally, the acetoamide group provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This potential makes it a valuable candidate for investigating novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's unique structural features have also attracted interest in the field of materials science. The benzothiadiazole core and its derivatives are known to exhibit interesting electronic properties, making them suitable for applications in organic electronics and photovoltaic devices. Research has demonstrated that such compounds can be used to develop new types of semiconductors and light-emitting materials. This dual functionality as both a pharmaceutical lead and a materials science component underscores the versatility of N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide.

In vitro studies have begun to uncover the mechanistic aspects of how this compound interacts with biological systems. Initial experiments suggest that it may exert its effects by modulating the activity of key signaling pathways. For instance, there is evidence to suggest that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings are particularly exciting because they align with the growing understanding that targeting inflammation is crucial for treating a wide range of chronic diseases.

The synthesis of N-cyclohexyl-2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)acetamide presents unique challenges due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to streamline the production process while maintaining high yields and purity levels. These advancements are crucial for facilitating further research and development efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. The structural motifs present in N-cyclohexyl-2-(3-cyclopropyl-2， 2-dioxo-l， 3-dihydro-l， lambda6， l， 3-benzothiadiazol-l-l） acetamide are known to interact with various biological targets， making it a versatile building block for designing new molecules with tailored properties。 This versatility is particularly valuable in industries where precise control over molecular interactions is essential。

As research continues to evolve， the understanding of how N-cyclohexyl-l-(3-cyclopropyI)-22-dioxo-l， 32-hydro-l， lambda6， l， 32-benzo-thia-diaz01-l） acetamide functions at both molecular and cellular levels will undoubtedly deepen。 This will pave the way for more targeted therapies and innovative applications across multiple disciplines。 The intersection of pharmaceutical chemistry with materials science also offers exciting opportunities for interdisciplinary collaboration， further enhancing our ability to develop cutting-edge solutions to complex challenges。